Direct, trace level detection of explosives on ambient surfaces by desorption electrospray ionizationmass spectrometry

Chemical Communications Pub Date: 2005-02-07 DOI: 10.1039/B418697D

Abstract

Desorption electrospray ionization (DESI) mass spectrometry is used to detect trace amounts of explosives present on a variety of ambient surfaces in 5-second analysis times without any sample preparation.

Graphical abstract: Direct, trace level detection of explosives on ambient surfaces by desorption electrospray ionization mass spectrometry
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